Theodrenaline Hydrochloride: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
Theodrenaline Hydrochloride: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Introduction
Theodrenaline (B228420) hydrochloride is a synthetic sympathomimetic amine, a chemical conjugate of norepinephrine (B1679862) and theophylline (B1681296). It is clinically utilized as a cardiac stimulant, primarily for the management of hypotension. This technical guide provides an in-depth overview of the history of its discovery, detailed synthesis protocols, and its mechanism of action, with a focus on the underlying signaling pathways.
Discovery and History
Theodrenaline, as part of a combination product, has been used in clinical practice in Germany since 1963. It is a component of Akrinor®, a 20:1 mixture of cafedrine (B87544) hydrochloride and theodrenaline hydrochloride, developed by AWD.pharma GmbH & Co. KG.[1] This combination was formulated for the treatment of hypotensive states.[2][3]
Synthesis of Theodrenaline Hydrochloride
Theodrenaline hydrochloride, chemically named 7-{2-[2-(3,4-dihydroxyphenyl)-2-hydroxyethylamino]-ethyl}-theophylline hydrochloride, is synthesized through the chemical linkage of norepinephrine and theophylline moieties.[4] The synthesis can be approached as a variation of the Traube purine (B94841) synthesis, which is a classical method for preparing purine derivatives. The core of the synthesis is an alkylation reaction where the theophylline molecule acts as a nucleophile.
Experimental Protocol
The following protocol is based on the method described in U.S. Patent 4,150,227A.[4]
Starting Materials:
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7-{2-[2-(3,4-dibenzyloxyphenyl)-2-oxoethyl-benzylamino]-ethyl}-theophylline hydrochloride
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Palladium-carbon catalyst (5%)
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Dimethyl acetamide
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Nitrogen gas
Procedure:
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850 grams of 7-{2-[2-(3,4-dibenzyloxyphenyl)-2-oxoethyl-benzylamino]-ethyl}-theophylline hydrochloride are hydrogenated in 10 liters of dimethyl acetamide.
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60 grams of a 5% palladium-carbon catalyst are added to the mixture.
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The hydrogenation is carried out at 50°C under a hydrogen pressure of 5 bar.
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The solvent is distilled off in a vacuum.
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The residue is boiled for 1 hour with 8 liters of absolute ethanol with stirring and the passing through of nitrogen.
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After standing for 15 hours at room temperature, the product is filtered with suction.
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The collected solid is again boiled with 5 liters of ethanol as described above.
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The substance is filtered off with suction and dried.
Quantitative Data
| Parameter | Value | Reference |
| Yield | 460 grams (89.2% of theory) | [4] |
| Decomposition Point | 186°-188° C | [4] |
Note: Detailed spectroscopic characterization data such as ¹H NMR, ¹³C NMR, and mass spectrometry were not provided in the reviewed patent literature. Commercial suppliers of theodrenaline hydrochloride typically provide a certificate of analysis with purity determination by HPLC and confirmation of structure by NMR.[5][6][7]
Synthesis Workflow
Mechanism of Action
Theodrenaline hydrochloride exerts its pharmacological effects through a dual mechanism of action, stemming from its constituent norepinephrine and theophylline moieties.[2]
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Adrenergic Receptor Stimulation: The norepinephrine component acts as an agonist at adrenergic receptors. Its primary effects are mediated through β1-adrenergic receptors in the heart, leading to increased heart rate and contractility, and α1-adrenergic receptors in vascular smooth muscle, causing vasoconstriction.[2]
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Phosphodiesterase (PDE) Inhibition: The theophylline component is a non-selective inhibitor of phosphodiesterase enzymes. By inhibiting PDEs, theophylline prevents the breakdown of cyclic adenosine (B11128) monophosphate (cAMP), leading to its accumulation within the cell. This potentates the effects of β-adrenergic stimulation.[2][8]
Signaling Pathways
The cardiovascular effects of theodrenaline are a result of the interplay between the adrenergic and PDE inhibitory signaling pathways.
Adrenergic Signaling Pathway:
Phosphodiesterase Inhibition Pathway:
References
- 1. Cafedrine/Theodrenaline - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
- 2. researchgate.net [researchgate.net]
- 3. Population kinetic/pharmacodynamic modelling of the haemodynamic effects of cafedrine/theodrenaline (Akrinor) under general anaesthesia - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. US4150227A - Process for the production of basic substituted alkyl theophylline - Google Patents [patents.google.com]
- 5. rsc.org [rsc.org]
- 6. DL-ADRENALINE HYDROCHLORIDE(329-63-5) 1H NMR [m.chemicalbook.com]
- 7. DL-NORADRENALINE HYDROCHLORIDE(55-27-6) 1H NMR spectrum [chemicalbook.com]
- 8. researchgate.net [researchgate.net]
